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Compound of Interest

Ethyl 5-aminopyridine-3-
Compound Name:
carboxylate

Cat. No.: B096298

An In-depth Technical Guide to Ethyl 5-
aminopyridine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-aminopyridine-3-
carboxylate, a key organic compound with applications in medicinal chemistry and materials
science. This document outlines its chemical identity, structural information, and
physicochemical properties, and includes a representative synthetic protocol.

Chemical Identity and Structure

Ethyl 5-aminopyridine-3-carboxylate is a substituted pyridine derivative. The presence of an
amino group and an ethyl carboxylate group on the pyridine ring makes it a versatile building
block in organic synthesis.

IUPAC Name: ethyl 5-aminopyridine-3-carboxylate
Synonyms: 5-Amino-3-pyridinecarboxylic acid ethyl ester, Ethyl 5-aminonicotinate

The canonical SMILES representation of the molecule is CCOC(=0)clcc(cn(cl)N). This
notation is crucial for computational chemistry applications and database searches.
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Below is a two-dimensional chemical structure diagram generated using the DOT language.
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Caption: 2D structure of Ethyl 5-aminopyridine-3-carboxylate.

Physicochemical and Pharmacokinetic Data

The following table summarizes key quantitative data for Ethyl 5-aminopyridine-3-
carboxylate. These properties are essential for researchers in drug design and development
for predicting the compound's behavior in biological systems.

Property Value Source

ethyl 5-aminopyridine-3-
IUPAC Name y by

carboxylate
CAS Number 17285-76-6 --INVALID-LINK--
Molecular Formula CsH10N20:2 --INVALID-LINK--
Molecular Weight 166.18 g/mol --INVALID-LINK--
Canonical SMILES CCOC(=0)C1=CC(=CN=CI1)N

Experimental Protocols

Synthesis of Ethyl 5-aminopyridine-3-carboxylate

A common and straightforward method for the synthesis of Ethyl 5-aminopyridine-3-
carboxylate is through the Fischer esterification of 5-aminopyridine-3-carboxylic acid. This
reaction involves treating the carboxylic acid with ethanol in the presence of a strong acid
catalyst.

Workflow Diagram:

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 5-aminopyridine-3-carboxylate.
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Detailed Methodology:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, 5-aminopyridine-
3-carboxylic acid is dissolved in an excess of absolute ethanol.

o Catalyst Addition: A catalytic amount of concentrated sulfuric acid is carefully added to the
solution.

o Reflux: The reaction mixture is heated to reflux and maintained at this temperature for
several hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

o Work-up: Upon completion, the reaction mixture is cooled to room temperature. The excess
ethanol is removed under reduced pressure. The residue is then carefully neutralized with a
saturated aqueous solution of sodium bicarbonate.

» Extraction: The aqueous layer is extracted multiple times with ethyl acetate. The combined
organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

 Purification: The solvent is evaporated, and the crude product is purified by column
chromatography on silica gel to yield pure Ethyl 5-aminopyridine-3-carboxylate.

e To cite this document: BenchChem. [Ethyl 5-aminopyridine-3-carboxylate chemical structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098298#ethyl-5-aminopyridine-3-carboxylate-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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